2-thia-5-azabicyclo[2.2.1]heptan-5-yl(1H-indol-5-yl)methanone

• IUPAC Name: 1H-indol-5-yl(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• InChI: InChI=1S/C14H14N2OS/c17-14(16-7-12-6-11(16)8-18-12)10-1-2-13-9(5-10)3-4-15-13/h1-5,11-12,15H,6-8H2
• InChI Key: DTHKSXKFGKZGNO-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2)C(=O)C3=CC4=C(C=C3)NC=C4
• Molecular Formula: C14H14N2OS
• Molecular Weight: 258.34 g/mol

Description

2-thia-5-azabicyclo[2.2.1]heptan-5-yl(1H-indol-5-yl)methanone is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of bicyclic compounds and has a unique structure that makes it a promising candidate for drug development.

Scientific Research Applications

Stereoselective Synthesis of Bicyclic β-Lactams

A study by Mollet et al. (2012) details the stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams, demonstrating the utility of these compounds as intermediates in the synthesis of more complex molecules potentially useful in drug design. The process involves a series of reactions starting from cis-3-benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones to produce bicyclic β-lactams, highlighting the versatility of bicyclic structures in synthetic chemistry (Mollet, D’hooghe, & Kimpe, 2012).

Antibacterial Applications

Research on CP-45,899, a β-lactamase inhibitor, by English et al. (1978) illustrates the potential of bicyclic compounds in extending the antibacterial spectrum of β-lactams. CP-45,899 significantly enhances the efficacy of ampicillin against resistant bacteria, showcasing the importance of such inhibitors in combating antibiotic resistance (English, Retsema, Girard, Lynch, & Barth, 1978).

Advanced Building Blocks for Drug Discovery

Druzhenko et al. (2018) described the photochemical synthesis of 2-azabicyclo[3.2.0]heptanes as advanced building blocks for drug discovery. This method facilitates the synthesis of a conformationally restricted analogue of proline, 2,3-ethanoproline, pointing towards innovative pathways in the synthesis of novel drug candidates with enhanced stability and specificity (Druzhenko et al., 2018).

Synthesis of Novel Derivatives

The synthesis of novel(2S,4S)-5-alkyl-2-thia-5-azabicyclo[2.2.1]heptan-3-one derivatives from trans-4-hydroxy-L-proline by Yuan Zhe-dong (2013) indicates the ongoing interest in exploring the chemical space around bicyclic β-lactams for potential therapeutic applications. These derivatives were synthesized through a series of reactions, including N-alkylation and esterification, underscoring the synthetic flexibility of bicyclic compounds (Yuan Zhe-dong, 2013).